Cas no 62615-06-9 (Phenanthridine, 6-heptyl-1,2,3,4,7,8,9,10-octahydro-)

Phenanthridine, 6-heptyl-1,2,3,4,7,8,9,10-octahydro- structure
62615-06-9 structure
Product Name:Phenanthridine, 6-heptyl-1,2,3,4,7,8,9,10-octahydro-
CAS No:62615-06-9
MF:C20H31N
MW:285.466845750809
CID:438153
PubChem ID:71384617
Update Time:2025-04-19

Phenanthridine, 6-heptyl-1,2,3,4,7,8,9,10-octahydro- Chemical and Physical Properties

Names and Identifiers

    • Phenanthridine, 6-heptyl-1,2,3,4,7,8,9,10-octahydro-
    • 6-heptyl-1,2,3,4,7,8,9,10-octahydrophenanthridine
    • DTXSID30806870
    • 62615-06-9
    • Inchi: 1S/C20H31N/c1-2-3-4-5-6-14-19-17-12-8-7-11-16(17)18-13-9-10-15-20(18)21-19/h2-15H2,1H3
    • InChI Key: WEBDXJKYUKAZSH-UHFFFAOYSA-N
    • SMILES: N1C(CCCCCCC)=C2CCCCC2=C2C=1CCCC2

Computed Properties

  • Exact Mass: 285.24583
  • Monoisotopic Mass: 285.245649993g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.8
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89
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